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Compound of Interest

Compound Name:
4-Butoxy-2,5-

difluorophenylboronic acid

CAS No.: 2096339-97-6

Cat. No.: B2937205

Get Quote

Executive Summary
Target Compound: 4-Butoxy-2,5-difluorophenylboronic acid CAS Registry Number:

2096339-97-6 (Specific isomer); Note: Often categorized under general

difluoroalkoxyphenylboronic acid derivatives. Molecular Formula: C₁₀H₁₃BF₂O₃ Applications:

This compound serves as a key intermediate in the synthesis of liquid crystalline materials

exhibiting negative dielectric anisotropy, a property essential for Vertical Alignment (VA) mode

displays. The 2,5-difluoro substitution pattern provides the necessary dipole moment

orientation, while the alkoxy tail governs the mesogenic phase range.

Retrosynthetic Analysis
The synthesis is designed to ensure regiochemical fidelity of the fluorine substituents. The most

robust pathway disconnects the boronic acid moiety via a metal-halogen exchange, tracing

back to a brominated phenolic precursor.

Strategic Disconnections:
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C–B Bond Formation: Achieved via cryogenic lithium-halogen exchange of the aryl bromide

followed by electrophilic trapping with a borate ester.

C–O Bond Formation: Established via Williamson ether synthesis (O-alkylation) of the

phenol.

C–Br Bond Formation: Regioselective electrophilic aromatic substitution (bromination) of 2,5-

difluorophenol.

4-Butoxy-2,5-difluorophenylboronic acid

1-Bromo-4-butoxy-2,5-difluorobenzene

Lithiation / Borylation

4-Bromo-2,5-difluorophenol

Williamson Ether Synthesis

2,5-Difluorophenol

Regioselective Bromination
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Figure 1: Retrosynthetic pathway prioritizing regiocontrol of the fluorine and bromine

substituents.

Detailed Synthesis Protocols
Step 1: Regioselective Bromination of 2,5-
Difluorophenol
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If 4-bromo-2,5-difluorophenol is not purchased commercially, it must be synthesized. The

hydroxyl group (–OH) is a strong activator and directs ortho/para. Positions 2 and 5 are blocked

by fluorine. Position 4 is para to the hydroxyl and is the electronically favored site for

electrophilic attack.

Reagents: 2,5-Difluorophenol, Bromine (Br₂), Acetic Acid (AcOH).

Mechanism: Electrophilic Aromatic Substitution (EAS).

Protocol:

Dissolve 2,5-difluorophenol (1.0 eq) in glacial acetic acid (5 mL/g) in a round-bottom flask

equipped with a dropping funnel.

Cool the solution to 0–5 °C using an ice bath to suppress over-bromination.

Add Bromine (1.05 eq) dropwise over 30 minutes. The solution will turn reddish-brown.

Allow the mixture to warm to room temperature (25 °C) and stir for 4 hours. Monitor by TLC

(Hexane/EtOAc 4:1) or GC-MS.[1]

Quench: Pour the reaction mixture into ice-water containing 5% Sodium Bisulfite (NaHSO₃)

to neutralize excess bromine.

Isolation: Extract with Dichloromethane (DCM).[2] Wash the organic layer with water and

brine. Dry over anhydrous Na₂SO₄ and concentrate.

Purification: Recrystallize from Hexane/DCM if necessary, though the crude is often

sufficiently pure (>95%).

Step 2: Williamson Ether Synthesis (Alkylation)
This step installs the butoxy tail. The use of a mild base (K₂CO₃) in a polar aprotic solvent

ensures complete O-alkylation without affecting the aryl bromide.

Reagents: 4-Bromo-2,5-difluorophenol, 1-Bromobutane, Potassium Carbonate (K₂CO₃),

Acetone or DMF.
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Key Parameter: Anhydrous conditions are preferred to prevent hydrolysis of the alkyl

bromide.

Protocol:

Charge a reaction flask with 4-Bromo-2,5-difluorophenol (1.0 eq) and Potassium Carbonate

(2.0 eq).

Add Acetone (10 mL/g) (or DMF for faster rates) and stir for 15 minutes to form the

phenoxide anion.

Add 1-Bromobutane (1.2 eq) via syringe.

Heat the mixture to reflux (approx. 60 °C) for 6–12 hours.

Monitoring: Check for the disappearance of the phenol peak by HPLC or TLC.

Work-up: Filter off the inorganic salts (KBr, excess K₂CO₃). Concentrate the filtrate.

Purification: Dissolve the residue in Ethyl Acetate, wash with 1M NaOH (to remove

unreacted phenol), water, and brine. Concentrate to yield 1-Bromo-4-butoxy-2,5-

difluorobenzene as a clear or pale yellow oil.

Step 3: Cryogenic Lithiation and Borylation
This is the most critical step. Lithium-halogen exchange is faster than deprotonation at -78 °C,

but the presence of ortho-fluorines makes the ring protons acidic. Strict temperature control is

required to prevent "benzyne" formation or scrambling.

Reagents: 1-Bromo-4-butoxy-2,5-difluorobenzene, n-Butyllithium (n-BuLi, 2.5M in hexanes),

Triisopropyl Borate (B(OiPr)₃), THF (anhydrous), HCl (2M).

Protocol:

Setup: Flame-dry a 3-neck flask and purge with Argon/Nitrogen. Add 1-Bromo-4-butoxy-2,5-

difluorobenzene (1.0 eq) and anhydrous THF (15 mL/g).

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.
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Lithiation: Add n-BuLi (1.1 eq) dropwise over 20 minutes. Maintain internal temperature

below -70 °C.

Mechanistic Note: The Li-Br exchange generates the aryl lithium species. The inductive

effect of the fluorines stabilizes the negative charge but also makes the species reactive.

Equilibration: Stir at -78 °C for 30–60 minutes.

Borylation: Add Triisopropyl borate (1.5 eq) dropwise. The electrophile traps the aryl lithium

species.[3]

Warming: Stir at -78 °C for 30 minutes, then remove the cooling bath and allow the mixture

to warm to room temperature (20–25 °C) over 2 hours.

Hydrolysis: Cool the mixture to 0 °C and quench with 2M HCl (excess) to hydrolyze the

boronate ester to the free boronic acid. Stir for 1 hour.

Isolation: Extract with Ethyl Acetate. The boronic acid may be slightly amphiphilic; ensure

thorough extraction.

Purification:

Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[2]

Recrystallization: The crude solid is typically recrystallized from a mixture of

Acetonitrile/Water or Heptane/Toluene to remove boroxine anhydrides and impurities.

Start:
1-Bromo-4-butoxy-
2,5-difluorobenzene

Cool to -78°C
(THF, Argon)

Add n-BuLi
(Li-Hal Exchange)

Add B(OiPr)3
(Electrophilic Trap)

Acid Hydrolysis
(HCl, H2O)

Product:
Boronic Acid
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Figure 2: Workflow for the cryogenic conversion of the aryl bromide to the boronic acid.

Critical Process Parameters (CPP) &
Troubleshooting
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Parameter Specification Scientific Rationale

Water Content (Step 2) < 0.1%

Water competes with the

phenol for the alkyl bromide,

reducing yield.

Temperature (Step 3) < -70 °C

Higher temperatures promote

ortho-lithiation (deprotonation)

at the C6 position or benzyne

formation due to the strongly

withdrawing fluorine atoms.

Quench pH (Step 3) pH < 2

Acidic conditions are required

to fully hydrolyze the

intermediate boronate ester to

the acid.

Drying (Final Product) < 40 °C (Vac)

Boronic acids readily

dehydrate to form cyclic

trimeric anhydrides (boroxines)

at high temperatures.

Stability Note: Fluorinated phenylboronic acids are susceptible to protodeboronation (loss of

the boron group) under basic or high-temperature conditions. Store the final product at 4 °C

under inert atmosphere.

Analytical Characterization
To validate the synthesis, the following analytical signatures should be confirmed:

¹H NMR (DMSO-d₆):

δ ~8.0–8.2 ppm (s, 2H, B(OH)₂).

δ ~7.3–7.5 ppm (m, Ar-H).

δ ~4.0 ppm (t, 2H, -OCH₂-).

δ ~1.7, 1.4, 0.9 ppm (Multiplets, Butyl chain).
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¹⁹F NMR:

Two distinct signals (unless coincidentally overlapping) corresponding to the 2 and 5

positions.

Purity: HPLC > 98% (Area %).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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